Cas no 2309446-90-8 (Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate
• CAS No: 2309446-90-8
• MF: C₂₀H₂₈BrNO₃
• MW: 410.345225334167
• CID: 6535757
• PubChem ID: 165738924
• Update Time: 2025-10-29

Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate
• 2309446-90-8
• EN300-7429383
• Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

• Inchi： 1S/C20H28BrNO3/c1-18(2,3)25-17(23)12-24-20(15-5-4-6-16(21)11-15)9-7-19(8-10-20)13-22-14-19/h4-6,11,22H,7-10,12-14H2,1-3H3
• InChI Key： AAMHWSNKPULYDG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCC2(CNC2)CC1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 409.12526g/mol
• Monoisotopic Mass: 409.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate: A Comprehensive Overview

The compound Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS No. 2309446-90-8) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the 2-azaspiro[3.5]nonane structure. The presence of the tert-butyl group and the acetate ester further enhances its chemical versatility, making it a valuable compound for research and development.

Recent studies have highlighted the importance of spiro compounds in drug design due to their unique structural features and potential bioactivity. The spiro[3.5]nonane framework in this compound provides a rigid structure that can be exploited for enhancing the pharmacokinetic properties of drugs. Additionally, the 3-bromophenyl substituent introduces electronic and steric effects that can influence the compound's reactivity and selectivity in various chemical reactions.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the spiro ring system followed by functionalization with the tert-butyl acetate group. Researchers have employed various methodologies, including ring-closing metathesis and nucleophilic substitution reactions, to achieve high yields and purity. The use of advanced catalytic systems has further improved the efficiency of these reactions, making the synthesis more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 115°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control during manufacturing.

The applications of Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate span across multiple disciplines. In medicinal chemistry, it serves as a valuable intermediate for the synthesis of bioactive molecules targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. For instance, recent research has demonstrated its potential as a lead compound in anti-cancer drug discovery due to its ability to inhibit specific kinase enzymes involved in tumor progression.

In materials science, this compound has been explored as a precursor for advanced polymers and coatings with enhanced mechanical and thermal stability. Its spiro structure contributes to cross-linking capabilities, making it an attractive candidate for high-performance materials used in aerospace and automotive industries.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, it undergoes hydrolytic cleavage of the ester bond, leading to biodegradation products that are less complex and potentially less harmful to ecosystems.

In conclusion, Tert-butyl 2-{[7-(3-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS No. 2309446-90-8) is a versatile compound with promising applications across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and pharmacology.